3-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid

• IUPAC Name: 3-chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-8-7(12)6(9(15)16)4-5-13-8/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key: QSDQWVDKHDTJSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=CC(=C1Cl)C(=O)O
• Molecular Formula: C11H13ClN2O4
• Molecular Weight: 272.68 g/mol

Description

3-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CP-690,550 and is a potent inhibitor of Janus kinase 3 (JAK3).

Mechanism of Action

CP-690,550 inhibits the activity of JAK3, which is a tyrosine kinase involved in the signaling pathways of various cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, CP-690,550 prevents the activation of downstream signaling pathways, leading to a reduction in inflammation and tissue damage.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have potent anti-inflammatory effects in both in vitro and in vivo studies. In animal models of autoimmune diseases, CP-690,550 has been shown to reduce inflammation and prevent tissue damage. In clinical trials, CP-690,550 has been shown to be effective in reducing the symptoms of rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

One of the advantages of CP-690,550 is its potency as a JAK3 inhibitor. CP-690,550 has been shown to have an IC50 of 1 nM for JAK3, which is significantly more potent than other JAK inhibitors. However, CP-690,550 has some limitations in lab experiments. CP-690,550 is not selective for JAK3 and also inhibits JAK1 and JAK2. This can lead to off-target effects and limit its use in certain experimental settings.

Future Directions

For research on CP-690,550 include the development of more selective JAK3 inhibitors, investigation of the role of JAK3 in other diseases, and the potential use of CP-690,550 in combination with other drugs for the treatment of autoimmune diseases.

Synthesis Methods

The synthesis of CP-690,550 involves the reaction of 3-chloro-2-aminopyridine with tert-butyl (2S)-2-amino-3-methylbutanoate in the presence of a base. The resulting intermediate is then treated with chloroformic acid to yield CP-690,550. This synthesis method has been optimized to produce high yields of pure CP-690,550.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of CP-690,550 is in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. CP-690,550 inhibits the activity of JAK3, which is involved in the signaling pathways that contribute to the development of autoimmune diseases. By inhibiting JAK3, CP-690,550 can reduce inflammation and prevent tissue damage in patients with autoimmune diseases.